Cas no 31577-25-0 (2-(bromomethyl)-4-chloro-1-nitrobenzene)
2-(Bromomethyl)-4-chloro-1-nitrobenzene is a halogenated aromatic compound featuring a bromomethyl group at the 2-position, a chloro substituent at the 4-position, and a nitro group at the 1-position of the benzene ring. This structure makes it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The bromomethyl group offers reactivity for nucleophilic substitution, while the nitro and chloro substituents provide additional sites for functionalization. Its well-defined reactivity profile and stability under controlled conditions make it suitable for multi-step synthetic routes. Proper handling is required due to its potential lachrymatory and irritant properties.
31577-25-0 structure
Product Name:2-(bromomethyl)-4-chloro-1-nitrobenzene
CAS No:31577-25-0
MF:C7H5BrClNO2
MW:250.477100133896
MDL:MFCD11848697
CID:825534
PubChem ID:12423127
Update Time:2025-06-07
2-(bromomethyl)-4-chloro-1-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- (2-Bromomethyl)-4-chloro-1- nitrobenzene
- (2-Bromomethyl)-4-chloro-1-nitrobenzene
- 2-(bromomethyl)-4-chloro-1-nitrobenzene
- 1-bromomethyl-5-chloro-2-nitrobenzene
- 5-Chlor-2-nitrobenzylbromid
- 5-chloro-2-nitrobenzyl bromide
- SC3751
- MFCD11848697
- AKOS014097117
- 2-Nitro-5-chloro-benzylbromide
- J-500666
- 2-(bromomethyl)-4-chloro-1-nitro-benzene
- SCHEMBL68713
- 31577-25-0
- 2-Bromomethyl-4-chloro-1-nitro-benzene
- EN300-96809
- DTXSID20497559
- 5-CHLORO-2-NITRO-BENZYLBROMIDE
- SY043038
- DB-068483
- CS-0031346
- BHAYQRXZTHPSEK-UHFFFAOYSA-N
- 5-chloro-2-nitrobenzylbromide
- Benzene, 2-(bromomethyl)-4-chloro-1-nitro-
- DS-15117
-
- MDL: MFCD11848697
- Inchi: 1S/C7H5BrClNO2/c8-4-5-3-6(9)1-2-7(5)10(11)12/h1-3H,4H2
- InChI Key: BHAYQRXZTHPSEK-UHFFFAOYSA-N
- SMILES: BrCC1C=C(C=CC=1[N+](=O)[O-])Cl
Computed Properties
- Exact Mass: 248.91900
- Monoisotopic Mass: 248.91922g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.755
- Boiling Point: 304.5°C at 760 mmHg
- Flash Point: 137.9°C
- Refractive Index: 1.623
- PSA: 45.82000
- LogP: 3.66630
2-(bromomethyl)-4-chloro-1-nitrobenzene Security Information
- Signal Word:Danger
- Hazard Statement: H302;H314
- Warning Statement: P280;P305+P351+P338;P310
- Storage Condition:2-8 °C
2-(bromomethyl)-4-chloro-1-nitrobenzene Customs Data
- HS CODE:2904909090
- Customs Data:
China Customs Code:
2904909090Overview:
2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2-(bromomethyl)-4-chloro-1-nitrobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM252142-1g |
2-(Bromomethyl)-4-chloro-1-nitrobenzene |
31577-25-0 | 95+% | 1g |
$115 | 2021-06-16 | |
| Chemenu | CM252142-5g |
2-(Bromomethyl)-4-chloro-1-nitrobenzene |
31577-25-0 | 95+% | 5g |
$316 | 2021-06-16 | |
| Chemenu | CM252142-10g |
2-(Bromomethyl)-4-chloro-1-nitrobenzene |
31577-25-0 | 95+% | 10g |
$505 | 2021-06-16 | |
| Chemenu | CM252142-25g |
2-(Bromomethyl)-4-chloro-1-nitrobenzene |
31577-25-0 | 95+% | 25g |
$947 | 2021-06-16 | |
| AstaTech | SC3751-1/G |
5-CHLORO-2-NITRO-BENZYLBROMIDE |
31577-25-0 | 95% | 1/G |
$59 | 2022-05-31 | |
| AstaTech | SC3751-5/G |
5-CHLORO-2-NITRO-BENZYLBROMIDE |
31577-25-0 | 95% | 5g |
$49 | 2023-09-15 | |
| AstaTech | SC3751-25/G |
5-CHLORO-2-NITRO-BENZYLBROMIDE |
31577-25-0 | 95% | 25/G |
$535 | 2022-05-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ED433-200mg |
2-(bromomethyl)-4-chloro-1-nitrobenzene |
31577-25-0 | 98% | 200mg |
54.0CNY | 2021-07-12 | |
| TRC | B808143-10mg |
(2-Bromomethyl)-4-chloro-1-nitrobenzene |
31577-25-0 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B808143-50mg |
(2-Bromomethyl)-4-chloro-1-nitrobenzene |
31577-25-0 | 50mg |
$ 65.00 | 2022-06-06 |
2-(bromomethyl)-4-chloro-1-nitrobenzene Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
31577-25-0 (2-(bromomethyl)-4-chloro-1-nitrobenzene) Related Products
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